ethyl 5-(chlorosulfonyl)-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 5-chlorosulfonyl-1H-pyrazole-3-carboxylate
• InChI: InChI=1S/C6H7ClN2O4S/c1-2-13-6(10)4-3-5(9-8-4)14(7,11)12/h3H,2H2,1H3,(H,8,9)
• InChI Key: AQSLQVMVVMEJMB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NNC(=C1)S(=O)(=O)Cl
• Molecular Formula: C6H7ClN2O4S
• Molecular Weight: 238.65 g/mol
• CAS RN: 1297611-70-1

Description

Ethyl 5-(chlorosulfonyl)-1H-pyrazole-3-carboxylate is a chemical compound with the CAS Number: 115703-22-5. It has a molecular weight of 238.65. The IUPAC name for this compound is ethyl 5-(chlorosulfonyl)-1H-pyrazole-4-carboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H7ClN2O4S/c1-2-13-6(10)4-3-8-9-5(4)14(7,11)12/h3H,2H2,1H3,(H,8,9). This code provides a unique representation of the molecule’s structure.

Scientific Research Applications

Synthesis of Condensed Pyrazoles and Related Compounds

Ethyl 5-(chlorosulfonyl)-1H-pyrazole-3-carboxylate serves as a precursor in the synthesis of various condensed pyrazoles, demonstrating its utility in generating complex organic structures. The compound has been used in Sonogashira-type cross-coupling reactions with alkynes to obtain alkynyl-4-(ethoxycarbonyl)pyrazoles, which further undergo cyclization to yield pyrano[4,3-c]pyrazol-4(1H)-ones and pyrazolo[4,3-c]pyridin-4-ones among others. This illustrates the compound's role in creating diverse pyrazole-based frameworks with potential applications in medicinal chemistry and materials science (Arbačiauskienė et al., 2011).

Selective Synthesis of Pyrazolo[3,4-b]pyridin-3-ones

Another significant application of this compound is in the selective synthesis of pyrazolo[3,4-b]pyridin-3-ones. Through cyclocondensation with 1,3-dicarbonyl compounds, this precursor facilitates the formation of these heterocyclic compounds, which are of interest for their pharmacological properties. Such selective syntheses underscore the versatility of this compound in accessing targeted heterocyclic structures with potential utility in drug development (Lebedˈ et al., 2012).

Novel Synthesis Pathways for Heterocyclic Compounds

Research also highlights the compound's role in novel synthesis pathways for heterocyclic compounds. For example, ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products have been synthesized via condensation of pyrazole-5-amine derivatives and activated carbonyl groups, showcasing the compound's utility in the preparation of N-fused heterocycles. These methodologies open new avenues for synthesizing heterocyclic compounds that could have applications ranging from organic electronics to pharmaceuticals (Ghaedi et al., 2015).

Safety and Hazards

This compound is considered hazardous. It can cause severe skin burns and eye damage, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and to use it only outdoors or in a well-ventilated area. In case of contact with skin or eyes, immediate medical attention is required.

Mechanism of Action

Target of Action

Ethyl 5-(chlorosulfonyl)-1H-pyrazole-3-carboxylate is a derivative of indole . Indoles are significant heterocyclic systems in natural products and drugs, playing a crucial role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body . .

Mode of Action

It’s known that sulfonylurea herbicides, which have a similar structure, inhibit acetolactate synthase, a key enzyme in protein synthesis of plants

Biochemical Pathways

Sulfonylurea herbicides, which have a similar structure, are known to affect the protein synthesis pathway in plants by inhibiting the enzyme acetolactate synthase

Result of Action

Indole derivatives, which this compound is a part of, are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc

Action Environment

For instance, the hydrolysis of sulfonylureas, which have a similar structure, is much faster in acidic or basic media than under neutral conditions